Cas no 1806637-84-2 (2-(3-Chloropropyl)-4-ethylbenzyl chloride)

• Product Name: 2-(3-Chloropropyl)-4-ethylbenzyl chloride
• CAS No: 1806637-84-2
• MF: C₁₂H₁₆Cl₂
• MW: 231.161441802979
• CID: 4980488
• Update Time: 2025-10-23

2-(3-Chloropropyl)-4-ethylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-4-ethylbenzyl chloride

• Inchi： 1S/C12H16Cl2/c1-2-10-5-6-12(9-14)11(8-10)4-3-7-13/h5-6,8H,2-4,7,9H2,1H3
• InChI Key： KVMCZNCZXDOVPG-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(CC)=CC=1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Additional information on 2-(3-Chloropropyl)-4-ethylbenzyl chloride

Recent Advances in the Study of 2-(3-Chloropropyl)-4-ethylbenzyl chloride (CAS: 1806637-84-2)

2-(3-Chloropropyl)-4-ethylbenzyl chloride (CAS: 1806637-84-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloropropyl and ethylbenzyl functional groups, has been the subject of recent studies due to its potential applications in drug synthesis and material science. The unique structural features of this molecule make it a valuable intermediate in the development of novel therapeutic agents and specialized materials.

Recent research has focused on the synthesis and optimization of 2-(3-Chloropropyl)-4-ethylbenzyl chloride, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that enhances the efficiency of production while minimizing by-products. This advancement is critical for scaling up production for industrial applications, ensuring consistency and reliability in downstream processes.

In addition to its synthetic applications, 2-(3-Chloropropyl)-4-ethylbenzyl chloride has shown promise in pharmacological studies. Preliminary in vitro assays indicate that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest potential therapeutic applications in conditions such as rheumatoid arthritis and other inflammatory diseases, although further in vivo studies are required to validate these effects.

The compound's role in material science has also been explored. Researchers have utilized 2-(3-Chloropropyl)-4-ethylbenzyl chloride as a building block for the development of advanced polymers with tailored properties. A recent study highlighted its incorporation into a polymer matrix, resulting in materials with enhanced thermal stability and mechanical strength. These properties make the resulting polymers suitable for high-performance applications in the automotive and aerospace industries.

Despite these promising developments, challenges remain in the widespread adoption of 2-(3-Chloropropyl)-4-ethylbenzyl chloride. Issues such as environmental impact and handling safety need to be addressed. Ongoing research is investigating greener synthetic methods and safer handling protocols to mitigate these concerns. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the potential of this compound.

In conclusion, 2-(3-Chloropropyl)-4-ethylbenzyl chloride (CAS: 1806637-84-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug development, material science, and beyond, with recent studies underscoring its potential. Continued research and innovation will be crucial to unlocking further possibilities and addressing existing challenges, paving the way for its broader utilization in scientific and industrial contexts.